molecular formula C11H11FS2 B8639083 2-[1-(4-Fluorophenyl)ethylidene]-1,3-dithiolane CAS No. 89863-74-1

2-[1-(4-Fluorophenyl)ethylidene]-1,3-dithiolane

Cat. No.: B8639083
CAS No.: 89863-74-1
M. Wt: 226.3 g/mol
InChI Key: VWFGHYLXNSRNGT-UHFFFAOYSA-N
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Description

2-[1-(4-Fluorophenyl)ethylidene]-1,3-dithiolane is a useful research compound. Its molecular formula is C11H11FS2 and its molecular weight is 226.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

89863-74-1

Molecular Formula

C11H11FS2

Molecular Weight

226.3 g/mol

IUPAC Name

2-[1-(4-fluorophenyl)ethylidene]-1,3-dithiolane

InChI

InChI=1S/C11H11FS2/c1-8(11-13-6-7-14-11)9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3

InChI Key

VWFGHYLXNSRNGT-UHFFFAOYSA-N

Canonical SMILES

CC(=C1SCCS1)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1.3M solution of n-butyllithium in hexane (28 ml) is added at -78° to a solution of 2-diethoxyphosphoryl-1,3-dithiolane (8.1 g) in dry tetrahydrofuran (70 ml). The mixture is stirred for one hour at -78° and 4-fluoroacetophenone is added (4.3 g). The mixture is stirred for one more hour at the same temperature and slowly warmed to room temperature. After removal of the solvents, the residue is dissolved in dichloromethane (200 ml). The solution is washed with a 10% aqueous solution of ammonium chloride (3×100 ml) and with water (2×100 ml), dried over magnesium sulphate and evaporated in vacuo. The oily residue is purified by column chromatography on silica gel using hexane/toluene 1:1 as eluant. The product is dried in vacuo to constant weight to yield 1-(1,3-dithiolan-2-ylidene)-1-(4-fluorophenyl)-ethane, m.p. 27°-31°.
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